Cas no 80945-85-3 (2,7-dichloro-4-methyl-1,3-benzothiazole)
80945-85-3 structure
Product Name:2,7-dichloro-4-methyl-1,3-benzothiazole
CAS No:80945-85-3
MF:C8H5Cl2NS
MW:218.102998495102
MDL:MFCD04971827
CID:707938
PubChem ID:2049876
Update Time:2025-04-19
2,7-dichloro-4-methyl-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2,7-dichloro-4-methyl-
- 2,7-Dichloro-4-methyl-1,3-benzothiazole
- 2,7-dichloro-4-methylbenzo[d]thiazole
- 2,7-Dichloro-4-methylbenzothiazole
- F1910-0024
- A840009
- SCHEMBL2035753
- BUYSZGJSZGEBEZ-UHFFFAOYSA-N
- AKOS005208152
- EN300-237788
- 80945-85-3
- 2-chloro-4-methyl-7-chlorobenzothiazole
- FT-0716290
- DTXSID60365960
- DA-02646
- 2,7-Dichloro-4-methyl-benzothiazole
- DB-302565
- 2,7-dichloro-4-methyl-1,3-benzothiazole
-
- MDL： MFCD04971827
- Inchi： 1S/C8H5Cl2NS/c1-4-2-3-5(9)7-6(4)11-8(10)12-7/h2-3H,1H3
- InChI Key： BUYSZGJSZGEBEZ-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C)C2=C1SC(=N2)Cl
Computed Properties
- Exact Mass: 216.95200
- Monoisotopic Mass: 216.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 3.91150
2,7-dichloro-4-methyl-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483178-10mg |
2,7-Dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483178-50mg |
2,7-Dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D483178-100mg |
2,7-Dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 100mg |
$ 230.00 | 2022-06-05 | ||
| Chemenu | CM543524-100mg |
2,7-Dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 97% | 100mg |
$221 | 2024-07-23 | |
| Chemenu | CM543524-250mg |
2,7-Dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 97% | 250mg |
$318 | 2024-07-23 | |
| Chemenu | CM543524-1g |
2,7-Dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 97% | 1g |
$843 | 2024-07-23 | |
| Enamine | EN300-237788-0.05g |
2,7-dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-237788-0.1g |
2,7-dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-237788-0.25g |
2,7-dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-237788-0.5g |
2,7-dichloro-4-methyl-1,3-benzothiazole |
80945-85-3 | 95% | 0.5g |
$699.0 | 2024-06-19 |
2,7-dichloro-4-methyl-1,3-benzothiazole Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
80945-85-3 (2,7-dichloro-4-methyl-1,3-benzothiazole) Related Products
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